Cas no 2228755-55-1 (5-3-methoxy-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 5-3-methoxy-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 2228755-55-1
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 6318316
• PubChem ID: 165713707
• Update Time: 2025-05-21

5-3-methoxy-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-3-methoxy-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• 2228755-55-1
• 5-[3-methoxy-4-(trifluoromethyl)phenyl]-1,3-oxazolidin-2-one
• EN300-1941233

• Inchi： 1S/C11H10F3NO3/c1-17-8-4-6(9-5-15-10(16)18-9)2-3-7(8)11(12,13)14/h2-4,9H,5H2,1H3,(H,15,16)
• InChI Key： QOGLCFXHTJZUAO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C1CNC(=O)O1)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Additional information on 5-3-methoxy-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one

Introduction to Compound CAS No. 2228755-55-1: 5-(3-Methoxy-4-(Trifluoromethyl)Phenyl)-1,3-Oxazolidin-2-One

The compound CAS No. 2228755-55-1, also known as 5-(3-Methoxy-4-(Trifluoromethyl)Phenyl)-1,3-Oxazolidin-2-One, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and chemical synthesis.

The molecular structure of this compound is characterized by a 1,3-Oxazolidinone ring system, which is a five-membered lactam structure containing an oxygen atom at position 1 and a nitrogen atom at position 3. The substituents on this core structure include a 3-methoxy group and a trifluoromethyl group attached to the phenyl ring at positions 3 and 4, respectively. These substituents contribute to the compound's stability, reactivity, and selectivity in various chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, anti-inflammatory agents, and cancer therapeutic agents. The trifluoromethyl group, in particular, has been shown to enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in material science. The oxazolidinone ring system has been utilized in the synthesis of high-performance polymers and advanced materials with tailored mechanical and thermal properties. The methoxy group contributes to hydrogen bonding capabilities, which can be leveraged to create materials with enhanced adhesion and durability.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and selective oxidation steps. Recent advancements in catalytic methods have enabled more efficient syntheses with improved yields and selectivity. These methods are particularly relevant for large-scale production in pharmaceutical manufacturing.

The pharmacokinetic properties of this compound have been extensively studied in preclinical models. Research indicates that it exhibits favorable absorption profiles and moderate clearance rates, suggesting potential for oral administration in therapeutic applications. However, further studies are required to fully understand its toxicity profile and long-term effects.

In conclusion, CAS No. 2228755-55-1 represents a versatile building block with promising applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers in drug discovery and materials development. As ongoing research continues to uncover new applications for this compound, its significance in the scientific community is expected to grow further.